Methyl 6-methyl-4-nitropyridine-2-carboxylate

• IUPAC Name: methyl 6-methyl-4-nitropyridine-2-carboxylate
• InChI: InChI=1S/C8H8N2O4/c1-5-3-6(10(12)13)4-7(9-5)8(11)14-2/h3-4H,1-2H3
• InChI Key: ZQDSJEMOFUPSKY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=N1)C(=O)OC)[N+](=O)[O-]
• Molecular Formula: C8H8N2O4
• Molecular Weight: 196.16 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound would be based on the pyridine ring, with the various groups attached at the 2, 4, and 6 positions. The exact spatial arrangement would depend on the specific synthesis conditions and the stereochemistry of the starting materials.

Chemical Reactions Analysis

The chemical reactions involving this compound would likely be influenced by the functional groups present. The nitro group could potentially undergo reduction reactions to form amines, and the carboxylate group could participate in various reactions typical of carboxylic acids.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its structure and functional groups. For example, the presence of a nitro group could potentially make the compound more reactive. The carboxylate group could confer some degree of acidity.

Mechanism of Action

Without specific context (such as biological activity), it’s difficult to comment on the mechanism of action of this compound.

Safety and Hazards

As with any chemical compound, handling “Methyl 6-methyl-4-nitropyridine-2-carboxylate” would require appropriate safety precautions. The specific hazards would depend on the properties of the compound, such as its reactivity, toxicity, and potential for causing irritation.

Future Directions

The future research directions involving this compound would depend on its properties and potential applications. It could be of interest in various fields such as medicinal chemistry, materials science, or synthetic chemistry.